N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenyl)acetamide

• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-19(2)15-10-8-14(9-11-15)18-17(20)12-13-6-4-5-7-16(13)21-3/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key: QTBNMSPUJCYTGH-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2OC

Description

N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenyl)acetamide, commonly known as DMAA, is a synthetic compound that has been extensively studied for its potential applications in the field of scientific research. DMAA is a derivative of the naturally occurring compound, geranium oil, and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of DMAA is not fully understood. However, it is believed to work by increasing the levels of various neurotransmitters in the brain, such as dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in the regulation of mood, attention, and energy levels.
Biochemical and Physiological Effects:
DMAA has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase energy levels, improve cognitive function, and enhance athletic performance. DMAA has also been found to increase the release of various neurotransmitters in the brain, such as dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in the regulation of mood, attention, and energy levels.

Advantages and Limitations for Lab Experiments

DMAA has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. DMAA is also stable and has a long shelf life, which makes it ideal for use in long-term experiments. However, DMAA also has some limitations. It is a relatively new compound, and its long-term effects on the body are not fully understood. DMAA is also a potent stimulant and can have adverse effects on the cardiovascular system.

Future Directions

There are several future directions for research on DMAA. One area of research could focus on the development of new synthesis methods for DMAA that are more efficient and cost-effective. Another area of research could focus on the potential medical applications of DMAA, such as its use in the treatment of ADHD, depression, and Alzheimer's disease. Finally, future research could also focus on the long-term effects of DMAA on the body, particularly its effects on the cardiovascular system.
Conclusion:
In conclusion, DMAA is a synthetic compound that has been extensively studied for its potential applications in the field of scientific research. It has been found to exhibit a range of biochemical and physiological effects, including increased energy, improved cognitive function, and enhanced athletic performance. DMAA has several advantages for use in lab experiments, but also has some limitations. Future research could focus on the development of new synthesis methods, potential medical applications, and the long-term effects of DMAA on the body.

Synthesis Methods

DMAA is synthesized through a multistep process that involves the reaction of geranium oil with various reagents. The first step involves the reaction of geranium oil with hydrochloric acid to form 1,3-dimethylamylamine (DMAA). DMAA is then reacted with 4-nitrobenzaldehyde to form the intermediate product, N-[4-(dimethylamino)phenyl]-2-(2-nitrophenyl)acetamide. The final step involves the reduction of the nitro group to an amino group using a reducing agent such as sodium borohydride, to form DMAA.

Scientific Research Applications

DMAA has been extensively studied for its potential applications in the field of scientific research. It has been found to exhibit a range of biochemical and physiological effects, including increased energy, improved cognitive function, and enhanced athletic performance. DMAA has also been studied for its potential applications in the treatment of various medical conditions, such as attention deficit hyperactivity disorder (ADHD), depression, and Alzheimer's disease.